Cas no 52186-12-6 (2,8-bis(2-methoxybenzyl)cyclooctanone)

• Product Name: 2,8-bis(2-methoxybenzyl)cyclooctanone
• CAS No: 52186-12-6
• MF: C₂₄H₃₀O₃
• MW: 366.493207454681
• CID: 1576358
• PubChem ID: 135230
• Update Time: 2025-04-21

2,8-bis(2-methoxybenzyl)cyclooctanone Chemical and Physical Properties

Names and Identifiers

• 2,8-bis(2-methoxybenzyl)cyclooctanone
• 2,8-Bis((2-methoxyphenyl)methyl)cyclooctanone
• Cyclooctanone, 2,8-bis((2-methoxyphenyl)methyl)-
• DTXSID20966558
• 2,8-bis[(2-methoxyphenyl)methyl]cyclooctan-1-one
• 52186-12-6

• Inchi： 1S/C24H30O3/c1-26-22-14-8-6-10-18(22)16-20-12-4-3-5-13-21(24(20)25)17-19-11-7-9-15-23(19)27-2/h6-11,14-15,20-21H,3-5,12-13,16-17H2,1-2H3
• InChI Key： UJSZRDVLUWRAEJ-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2OC)CCCCCC1CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 366.2196
• Monoisotopic Mass: 366.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53